Cas no 400750-35-8 (2-(3-BENZYLOXYPHENYL)ANILINE)

• Product Name: 2-(3-BENZYLOXYPHENYL)ANILINE
• CAS No: 400750-35-8
• MF: C₁₉H₁₇NO
• MW: 275.344384908676
• CID: 2198912
• PubChem ID: 4067390
• Update Time: 2025-10-29

2-(3-BENZYLOXYPHENYL)ANILINE Chemical and Physical Properties

Names and Identifiers

• 2-(3-BENZYLOXYPHENYL)ANILINE
• 3'-BENZYLOXY-BIPHENYL-2-YLAMINE
• SB81907
• 3'-(Benzyloxy)-[1,1'-biphenyl]-2-amine
• SCHEMBL3792137
• MFCD04039046
• AKOS004113502
• 3'-benzyloxy[1,1-biphenyl]-2-amine
• 400750-35-8
• 3'-(benzyloxy)[1,1'-biphenyl]-2-amine

• MDL： MFCD04039046
• Inchi： 1S/C19H17NO/c20-19-12-5-4-11-18(19)16-9-6-10-17(13-16)21-14-15-7-2-1-3-8-15/h1-13H,14,20H2
• InChI Key： ICLWIOSPYJMJLC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 275.131014166Da
• Monoisotopic Mass: 275.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35.3Ų

2-(3-BENZYLOXYPHENYL)ANILINE Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 2-(3-BENZYLOXYPHENYL)ANILINE

2-(3-BENZYLOXYPHENYL)ANILINE: A Comprehensive Overview

The compound with CAS No 400750-35-8, commonly referred to as 2-(3-benzyloxyphenyl)aniline, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, physical properties, and biological activities of this compound, while also exploring its latest research advancements.

2-(3-benzyloxyphenyl)aniline is an aromatic amine derivative characterized by a benzene ring substituted with a benzyloxy group at the meta position and an amino group at the para position. The molecule's structure endows it with interesting electronic properties, making it a valuable compound in both academic and industrial settings. Recent studies have highlighted its role in pharmaceuticals, agrochemicals, and as an intermediate in the synthesis of advanced materials.

The synthesis of 2-(3-benzyloxyphenyl)aniline typically involves multi-step processes, often utilizing coupling reactions or substitution mechanisms. Researchers have optimized these methods to enhance yield and purity, leveraging modern catalytic systems and green chemistry principles. For instance, the use of palladium catalysts in Suzuki coupling reactions has been reported to facilitate the construction of this compound efficiently.

From a physical standpoint, 2-(3-benzyloxyphenyl)aniline exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily soluble in organic solvents like dichloromethane and ethyl acetate. These properties make it suitable for various chemical transformations and analytical techniques such as HPLC and NMR spectroscopy.

Recent research has focused on the biological activities of this compound, particularly its potential as an antioxidant and anti-inflammatory agent. Studies conducted in vitro have demonstrated that 2-(3-benzyloxyphenyl)aniline can scavenge free radicals effectively, suggesting its application in skincare products or as a food additive with antioxidant properties.

In the pharmaceutical sector, this compound has shown promise as a lead molecule for drug development targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical trials have indicated that it may inhibit key enzymes associated with these conditions, although further research is required to validate these findings.

Moreover, advancements in computational chemistry have enabled researchers to model the molecular interactions of 2-(3-benzyloxyphenyl)aniline with various biological targets. These computational studies provide insights into its binding affinities and selectivity, guiding future experimental designs.

In conclusion, 2-(3-benzyloxyphenyl)aniline (CAS No 400750-35-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent research breakthroughs, positions it as a valuable asset in both academic research and industrial innovation.